N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-[2-(furan-2-carbonylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C17H16N4O4/c1-11-4-6-12(7-5-11)14-20-17(25-21-14)16(23)19-9-8-18-15(22)13-3-2-10-24-13/h2-7,10H,8-9H2,1H3,(H,18,22)(H,19,23)
• InChI Key: MQBRMEXJBGNHAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C(=O)NCCNC(=O)C3=CC=CO3
• Molecular Formula: C17H16N4O4
• Molecular Weight: 340.33 g/mol

Description

N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide, also known as Furosemide, is a potent diuretic drug that is used to treat hypertension, edema, and congestive heart failure. It works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney, leading to increased urine output and decreased fluid retention.

Scientific Research Applications

N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide has been extensively studied for its diuretic properties and has been used in the treatment of hypertension, edema, and congestive heart failure. It has also been studied for its potential use in the treatment of acute lung injury, acute kidney injury, and hypercalcemia. N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide has been shown to have anti-inflammatory and antioxidant properties, and it has been suggested that it may have potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Mechanism of Action

N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide works by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This leads to increased urine output and decreased fluid retention. N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide also inhibits the reabsorption of calcium and magnesium ions in the distal convoluted tubule of the kidney, leading to increased excretion of these ions in the urine.
Biochemical and Physiological Effects
N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the excretion of sodium, chloride, calcium, and magnesium ions in the urine. It has also been shown to increase the excretion of water and decrease the volume of extracellular fluid. N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide has been shown to decrease plasma volume, cardiac output, and total peripheral resistance, leading to a decrease in blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide in lab experiments is its well-established diuretic properties. This makes it a useful tool for studying the effects of fluid retention and electrolyte imbalances on various physiological processes. However, N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide has a number of limitations. It has a short half-life, which means that it needs to be administered frequently in order to maintain its effects. It can also cause electrolyte imbalances, particularly hypokalemia, which can have adverse effects on the cardiovascular and nervous systems.

Future Directions

There are a number of future directions for the study of N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide. One area of interest is its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Another area of interest is its potential use in the treatment of acute lung injury and acute kidney injury. Further research is needed to fully understand the mechanisms underlying these potential therapeutic uses of N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide. Additionally, research is needed to develop new formulations of N-[2-(2-furoylamino)ethyl]-3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxamide that have longer half-lives and fewer adverse effects.